(E)-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-3-(thiophen-2-yl)acrylamide hydrochloride

Specification

• CAS No.: 2035021-97-5
• Molecular Formula: C14H16ClN3OS
• Molecular Weight: 309.81
• IUPAC Name: (E)-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• Standard InChI: InChI=1S/C14H15N3OS.ClH/c1-17-14(11-5-2-6-12(11)16-17)15-13(18)8-7-10-4-3-9-19-10;/h3-4,7-9H,2,5-6H2,1H3,(H,15,18);1H/b8-7+
• Standard InChI Key: SMYYCERWVDDCLP-USRGLUTNSA-N
• SMILES: CN1C(=C2CCCC2=N1)NC(=O)C=CC3=CC=CS3.Cl

Introduction

(E)-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-3-(thiophen-2-yl)acrylamide hydrochloride is a complex organic compound that combines elements of cyclopenta[c]pyrazole and thiophene, linked through an acrylamide moiety. This compound is of interest in various chemical and pharmaceutical research contexts due to its unique structural features and potential biological activities.

Synthesis and Preparation

The synthesis of (E)-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-3-(thiophen-2-yl)acrylamide hydrochloride typically involves several steps:

• Preparation of the Cyclopenta[c]pyrazole Core: This involves forming the cyclopenta[c]pyrazole ring, often through condensation reactions.

• Introduction of the Thiophen-2-yl Group: This could involve a cross-coupling reaction to attach the thiophene moiety to the acrylamide linker.

• Formation of the Acrylamide Linkage: This step involves reacting the cyclopenta[c]pyrazole amine with a suitable acrylate derivative.

• Salt Formation: The final step involves converting the base into its hydrochloride salt.

Potential Applications

• Pharmaceutical Research: Compounds with similar structures have been explored for their biological activities, including potential roles in drug development.

• Material Science: The unique structural features of this compound might also be of interest in material science applications.